Cas no 918875-15-7 (Benzenepropanoic acid, 4-(methylsulfinyl)-)

• Product Name: Benzenepropanoic acid, 4-(methylsulfinyl)-
• CAS No: 918875-15-7
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 769566
• PubChem ID: 16035544
• Update Time: 2025-04-19

Benzenepropanoic acid, 4-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-(methylsulfinyl)-
• 3-(4-methylsulfinylphenyl)propanoic acid
• DTXSID90581136
• 3-[4-(Methanesulfinyl)phenyl]propanoic acid
• SCHEMBL3150821
• 918875-15-7

• Inchi： 1S/C10H12O3S/c1-14(13)9-5-2-8(3-6-9)4-7-10(11)12/h2-3,5-6H,4,7H2,1H3,(H,11,12)
• InChI Key： NYRZYAKVYTTYBU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CCC(=O)O)=O

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.6Ų